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Introduction

The accurate and sensitive detection of therapeutic compounds is paramount throughout the

drug development lifecycle, from early-stage discovery and preclinical evaluation to clinical

trials and post-market surveillance. This document provides a comprehensive overview of

analytical methodologies for the detection and quantification of M 1145, a novel investigational

compound. The protocols and data presented herein are intended to guide researchers,

scientists, and drug development professionals in establishing robust and reliable analytical

workflows.

I. Physicochemical Properties and Chromatographic
Behavior
A thorough understanding of the physicochemical properties of M 1145 is fundamental to

developing effective analytical methods. Key parameters influencing its chromatographic

behavior include its polarity, pKa, and solubility. These characteristics dictate the choice of

chromatographic mode (e.g., reversed-phase, normal-phase, or HILIC), mobile phase

composition, and column chemistry to achieve optimal separation and detection.
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II. High-Performance Liquid Chromatography
(HPLC) for Quantification
High-Performance Liquid Chromatography (HPLC) is a cornerstone technique for the routine

quantification of M 1145 in various matrices, including bulk drug substance, formulated

products, and biological fluids. A validated HPLC method provides the necessary accuracy,

precision, and linearity for regulatory submissions.

Experimental Protocol: Reversed-Phase HPLC with UV
Detection
This protocol outlines a general procedure for the analysis of M 1145 using reversed-phase

HPLC with UV detection. Optimization of specific parameters will be required based on the

specific formulation or matrix being analyzed.

1. Instrumentation and Materials:

HPLC system with a quaternary pump, autosampler, column oven, and UV-Vis detector.

C18 analytical column (e.g., 4.6 x 150 mm, 5 µm particle size).

Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in water.

Mobile Phase B: 0.1% Trifluoroacetic acid (TFA) in acetonitrile.

M 1145 reference standard.

Sample diluent (e.g., 50:50 acetonitrile:water).

2. Chromatographic Conditions:

Flow Rate: 1.0 mL/min.

Column Temperature: 30 °C.

Detection Wavelength: Determined by the UV absorbance maximum of M 1145.

Injection Volume: 10 µL.
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Gradient Elution:

0-1 min: 95% A, 5% B

1-10 min: Gradient to 5% A, 95% B

10-12 min: Hold at 5% A, 95% B

12.1-15 min: Return to initial conditions (95% A, 5% B) and equilibrate.

3. Standard and Sample Preparation:

Standard Stock Solution: Accurately weigh and dissolve the M 1145 reference standard in

the sample diluent to a known concentration (e.g., 1 mg/mL).

Calibration Standards: Prepare a series of calibration standards by serially diluting the stock

solution to cover the desired concentration range.

Sample Preparation: The sample preparation method will vary depending on the matrix. For

formulated products, this may involve dissolution and dilution. For biological samples, protein

precipitation or solid-phase extraction may be necessary.

4. Data Analysis:

Construct a calibration curve by plotting the peak area of M 1145 against the corresponding

concentration of the calibration standards.

Determine the concentration of M 1145 in the samples by interpolating their peak areas from

the calibration curve.

Quantitative Data Summary
The performance of a typical validated HPLC method for M 1145 is summarized in the table

below. These values are representative and may vary depending on the specific

instrumentation and experimental conditions.
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Parameter Typical Value

Linearity (r²) > 0.999

Limit of Detection (LOD) 0.01 µg/mL

Limit of Quantification (LOQ) 0.05 µg/mL

Accuracy (% Recovery) 98.0% - 102.0%

Precision (% RSD) < 2.0%

III. Liquid Chromatography-Tandem Mass
Spectrometry (LC-MS/MS) for High-Sensitivity
Detection
For applications requiring ultra-high sensitivity and selectivity, such as bioanalysis of M 1145 in

complex biological matrices, Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

is the method of choice.[1][2] This technique combines the separation power of HPLC with the

mass-resolving capability of a tandem mass spectrometer, enabling the detection of M 1145 at

picogram levels.

Experimental Protocol: LC-MS/MS for Bioanalysis
This protocol provides a framework for the development of an LC-MS/MS method for the

quantification of M 1145 in plasma.

1. Instrumentation and Materials:

UHPLC system coupled to a triple quadrupole mass spectrometer with an electrospray

ionization (ESI) source.

C18 analytical column (e.g., 2.1 x 50 mm, 1.8 µm particle size).

Mobile Phase A: 0.1% Formic acid in water.

Mobile Phase B: 0.1% Formic acid in acetonitrile.
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M 1145 reference standard and a suitable internal standard (IS).

Plasma samples.

Protein precipitation solvent (e.g., acetonitrile with 1% formic acid).

2. LC-MS/MS Conditions:

Flow Rate: 0.4 mL/min.

Column Temperature: 40 °C.

Ionization Mode: Positive or Negative ESI, depending on the ionization efficiency of M 1145.

Multiple Reaction Monitoring (MRM) Transitions:

M 1145: Precursor ion (Q1) → Product ion (Q3)

Internal Standard: Precursor ion (Q1) → Product ion (Q3)

Note: The specific m/z values for the precursor and product ions must be determined

through infusion and optimization experiments.

Gradient Elution: A fast gradient is typically employed to ensure high throughput.

3. Sample Preparation (Protein Precipitation):

To 100 µL of plasma, add 300 µL of the cold protein precipitation solvent containing the

internal standard.

Vortex for 1 minute.

Centrifuge at 10,000 x g for 10 minutes.

Transfer the supernatant to a clean tube and inject into the LC-MS/MS system.

Quantitative Data Summary
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The following table illustrates the expected performance characteristics of a validated LC-

MS/MS method for M 1145 in a biological matrix.

Parameter Typical Value

Linearity (r²) > 0.995

Limit of Detection (LOD) 10 pg/mL

Limit of Quantification (LOQ) 50 pg/mL

Accuracy (% Recovery) 85.0% - 115.0%

Precision (% RSD) < 15.0%

Matrix Effect Within acceptable limits

IV. Signaling Pathway and Mechanism of Action
Understanding the mechanism of action of M 1145 is crucial for interpreting its pharmacological

effects and for the development of relevant biomarker assays. While the precise signaling

pathway is under active investigation, preliminary data suggests that M 1145 may modulate a

key kinase cascade involved in cellular proliferation.
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Caption: Proposed signaling pathway for M 1145 action.
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V. Experimental Workflow for Method Development
and Validation
The development and validation of a robust analytical method is a systematic process. The

following diagram illustrates a typical workflow.
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Caption: A streamlined workflow for analytical method development.

Conclusion

This document has provided a detailed overview of the analytical methodologies for the

detection and quantification of M 1145. The presented HPLC and LC-MS/MS protocols serve

as a starting point for the development of robust and reliable assays. The successful

implementation of these methods will be critical for advancing the development of M 1145 as a

potential therapeutic agent. Further characterization of its mechanism of action will continue to

inform the development of targeted analytical strategies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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